Cas no 1214340-95-0 (2'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonyl chloride)

• Product Name: 2'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonyl chloride
• CAS No: 1214340-95-0
• MF: C₁₄H₇ClF₄O
• MW: 302.651396989822
• CID: 4998514
• Update Time: 2025-05-19

2'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2'-fluoro-2-(trifluoromethyl)biphenyl-5-carbonyl chloride
• 2'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonyl chloride

• Inchi： 1S/C14H7ClF4O/c15-13(20)8-5-6-11(14(17,18)19)10(7-8)9-3-1-2-4-12(9)16/h1-7H
• InChI Key： GNQMIZRDPKGFIQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C(F)(F)F)=C(C=1)C1C=CC=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 5
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonyl chloride

Introduction to 2'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonyl chloride (CAS No. 1214340-95-0)

2'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonyl chloride, with the CAS number 1214340-95-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of biphenyl derivatives, characterized by its unique structural and electronic properties, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonyl chloride consists of a biphenyl core substituted with a fluoro group at the 2-position and a trifluoromethyl group at the 2-position as well. The presence of these fluorinated aromatic groups imparts distinct physicochemical properties, including enhanced lipophilicity and metabolic stability, which are highly desirable in drug design. The carbonyl chloride functionality at the 5-position further extends its utility as a versatile building block in organic synthesis.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential applications in medicinal chemistry, particularly in the development of small-molecule inhibitors targeting various therapeutic pathways. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules, leading to improved efficacy and reduced toxicity.

One of the most compelling aspects of 2'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonyl chloride is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers have developed several successful drugs over the past decades. The fluorinated biphenyl core in this compound provides an ideal scaffold for modulating kinase interactions, making it a valuable tool in drug discovery efforts.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the binding affinity and selectivity of kinase inhibitors. The electron-withdrawing nature of the trifluoromethyl group can strengthen hydrogen bonding interactions and improve solubility, while the fluoro group can influence metabolic stability and binding mode. These properties have been leveraged to develop next-generation kinase inhibitors with improved pharmacological profiles.

The carbonyl chloride functionality in 2'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonyl chloride also makes it a valuable reagent for further functionalization. This reactive group can undergo nucleophilic substitution reactions to introduce diverse substituents, allowing for the rapid construction of complex molecular architectures. Such versatility is particularly useful in medicinal chemistry, where rapid access to structurally diverse libraries is essential for hit identification and optimization.

In addition to its applications in drug development, this compound has shown promise in agrochemical research. Fluorinated aromatic compounds are known for their enhanced pesticidal and herbicidal activities due to their ability to disrupt essential biological processes in pests. By incorporating fluorine atoms into bioactive molecules, researchers can develop more effective and sustainable agrochemicals that target specific pests while minimizing environmental impact.

The synthesis of 2'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonyl chloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by Friedel-Crafts acylation and subsequent functional group transformations. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency and selectivity.

The growing demand for specialized intermediates like 2'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonyl chloride has led to advancements in process chemistry aimed at scaling up production while maintaining cost-effectiveness. Continuous flow chemistry has emerged as a powerful tool for synthesizing complex molecules efficiently and sustainably. By integrating multiple reaction steps into a single continuous system, researchers can achieve higher throughput and better reproducibility compared to traditional batch processing methods.

Ethical considerations are also an important aspect when developing new chemical entities for therapeutic use. The use of fluorinated compounds must be balanced against potential environmental impacts, as some fluorinated molecules can exhibit persistence and bioaccumulation potential. Therefore, green chemistry principles are being increasingly adopted to minimize waste generation and hazardous exposures during synthesis.

In conclusion, 2'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonyl chloride (CAS No. 1214340-95-0) represents a significant advancement in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. Its applications span across multiple therapeutic areas, particularly in the development of kinase inhibitors for cancer treatment. As research continues to uncover new biological functions of fluorinated aromatic compounds, this compound is expected to remain a cornerstone in drug discovery efforts for years to come.